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Compound of Interest

Compound Name: DAC 1

Cat. No.: B1176008

Disclaimer: The term "DAC 1" is not a standard chemical identifier. Based on the context of
drug development and research, this guide addresses the handling of research-grade peptides
modified with a Drug Affinity Complex (DAC), such as CJC-1295 with DAC. This information is
intended for qualified professionals in controlled laboratory settings. All research compounds
should be handled with the assumption that they are hazardous.

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for handling DAC-modified peptides. Researchers
should always consult the specific Safety Data Sheet (SDS) provided by the supplier for the
exact compound being used.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through direct contact,
inhalation, or accidental ingestion.

Table 1: Required Personal Protective Equipment for Handling DAC 1
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Standard/Specificat
PPE Category Item . Purpose
ion
Protects eyes from
) Safety glasses or splashes of
Eye Protection ANSI 787.1 ) .
goggles reconstituted peptides
or solvents.
Prevents skin contact
] o with the compound.
) Disposable nitrile
Hand Protection ASTM D6319 Should be changed
gloves . . .
immediately if
contaminated.
Protects skin and
Body Protection Laboratory coat N/A personal clothing from

contamination.

Respiratory

Dust mask or

respirator

NIOSH-approved

Recommended when
handling larger
quantities of
lyophilized powder to

prevent inhalation.

Operational Plan: Handling and Storage

DAC-modified peptides are typically supplied as a lyophilized (freeze-dried) powder and require

careful handling to maintain their integrity and ensure researcher safety.

Table 2: Handling and Storage Protocols for DAC 1
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Procedure Protocol

Receivi Inspect package for damage upon arrival. Store
eceiving , _ N
immediately under recommended conditions.

Store lyophilized powder in a cool, dry, and dark
Storage (Powder) place, typically at -20°C or colder for long-term
stability.[1]

Once reconstituted, store peptide solutions at
4°C for short-term use (up to a few weeks) or

Storage (Solution) frozen at -20°C for longer-term storage (up to 3-
4 months).[1] Avoid repeated freeze-thaw

cycles.[1]

Allow the vial to reach room temperature before
opening to prevent condensation. Use a sterile
o syringe and an appropriate sterile solvent, such
Reconstitution . . . .
as bacteriostatic water.[1] Incline the vial at a
45° angle and allow the solvent to run down the

side of the vial to gently dissolve the powder.[1]

Always handle within a well-ventilated area or a
fume hood.[2] Avoid inhalation of the powder
General Handling and direct contact with skin and eyes.[2] Do not

eat, drink, or apply cosmetics in the laboratory.

[31141(5]

Disposal Plan

Proper disposal of DAC-modified peptides and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Table 3: Disposal Procedures for DAC 1 and Associated Waste
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Waste Type Disposal Method

Dispose of as chemical waste in accordance
Unused Compound with local, state, and federal regulations. Do not

dispose of down the drain.

Dispose of sharps (needles, syringes) in a

designated sharps container. Other
Contaminated Labware contaminated items (gloves, vials, pipette tips)

should be placed in a sealed, labeled hazardous

waste bag.

For small spills of reconstituted peptide, absorb

with an inert material and place in a sealed
Spills container for disposal. For powder spills, gently

cover to avoid raising dust, then carefully collect

and place in a sealed container for disposal.

Experimental Workflow: Safe Reconstitution of DAC
1 Peptide

The following diagram illustrates the standard procedure for safely reconstituting a lyophilized
DAC-modified peptide for experimental use.
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Preparation

Start: Gather Materials
(Vial, Solvent, Syringe, PPE)

Don Personal Protective Equipment
(Gloves, Lab Coat, Goggles)

2.
Y

Allow Vial and Solvent to
Reach Room Temperature

8.
Y

Disinfect Vial Septa
with Alcohol Swab

‘4.

Recon%itution

Draw Sterile Solvent
into Syringe

5.
\ 4

Slowly Inject Solvent
into Vial at 45° Angle

6.
Y

Gently Swirl to Dissolve
(Do Not Shake)

7.

Storage &‘;Jse

Aliquot into Sterile Tubes
(Optional, for Storage)

8. Direct Use

Y

Store at 4°C (Short-Term)
or -20°C (Long-Term)

Proceed with
Experiment

Click to download full resolution via product page

Caption: Workflow for the safe reconstitution of lyophilized peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dac-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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